2-[5-(1,1,2,2-tetrafluoroethyl)-3-isoxazolyl]phenol

• IUPAC Name: 2-[5-(1,1,2,2-tetrafluoroethyl)-1,2-oxazol-3-yl]phenol
• InChI: InChI=1S/C11H7F4NO2/c12-10(13)11(14,15)9-5-7(16-18-9)6-3-1-2-4-8(6)17/h1-5,10,17H
• InChI Key: XAODZKHIYZQDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)C(C(F)F)(F)F)O
• Molecular Formula: C11H7F4NO2
• Molecular Weight: 261.17 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-[5-(1,1,2,2-tetrafluoroethyl)-3-isoxazolyl]phenol involves various chemical reactions and processes. For example, the synthesis and characterization of alkyl(isoxazolylmethoxyphenyl)tetrazoles through reactions involving corresponding aldehydes and chloromethyl isoxazoles have been reported, indicating the versatility and reactivity of isoxazole derivatives (Mirzaei, Tabrizi, & Edjlali, 2008). Additionally, Lewis acid-promoted fluorine-alkoxy group exchange reactions have been utilized for the synthesis of difluoroisoxazoline systems, demonstrating the potential for creating various substituted phenols and isoxazolines (Sato et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds related to 2-[5-(1,1,2,2-tetrafluoroethyl)-3-isoxazolyl]phenol has been extensively studied. X-ray crystallography has provided detailed insights into the structure, revealing how the tetrazole rings and fluorine substitutions influence the overall molecular configuration. For instance, studies have shown that tetrazoles crystallize in specific space groups with defined cell parameters, indicating the influence of substituents on the molecular geometry (Al-Hourani et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of isoxazole and phenol derivatives, including those similar to 2-[5-(1,1,2,2-tetrafluoroethyl)-3-isoxazolyl]phenol, have been explored through various studies. These compounds participate in diverse chemical reactions, such as Pummerer reactions and electrophilic aromatic substitutions, which can lead to a variety of functionalized products (Kobatake et al., 2010).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments and applications. For example, the crystalline structure and intermolecular interactions, including hydrogen bonding and π-π interactions, have been characterized, providing insights into the stability and solubility of these compounds (Yao Ru-fu, 2009).

Mechanism of Action

In lithium-metal batteries, TFTFE helps to suppress dendrites without raising the interfacial impedance. It also supports the stable cycling of NMC and lithium metal phosphate cathodes by forming a highly fluorinated interphase, which inhibits oxidation and transition metal dissolution.